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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)propionic acid

Cat. No.: B1209934

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides essential safety and logistical information for the proper disposal of 2-(4-
Hydroxyphenyl)propionic acid, ensuring the protection of personnel and the environment.

Immediate Safety Considerations: 2-(4-Hydroxyphenyl)propionic acid is known to cause skin
and eye irritation, and may lead to respiratory irritation.[1][2] One safety data sheet (SDS)
indicates it can cause serious eye damage.[3] Therefore, appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should
be worn at all times when handling this chemical. All handling of the solid or solutions should
be performed in a well-ventilated area, such as a chemical fume hood.

Step 1: Waste Characterization

The first and most critical step in the proper disposal of any chemical is to determine if it is
classified as hazardous waste. While 2-(4-Hydroxyphenyl)propionic acid is not specifically
listed as a P- or U-series hazardous waste by the U.S. Environmental Protection Agency (EPA),
it may be considered hazardous if it exhibits one or more of the following characteristics[4]:
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Hazardous Waste

Relevance to 2-(4-
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The waste generator is legally responsible for making an accurate hazardous waste
determination.[3] This typically involves testing the pH of aqueous waste solutions.

Step 2: Segregation and Collection
Proper segregation of chemical waste is essential to prevent dangerous reactions.

e Do not mix 2-(4-Hydroxyphenyl)propionic acid waste with other waste streams, especially
bases, oxidizing agents, or cyanides.

o Collect waste in a designated, compatible container. A glass or high-density polyethylene
(HDPE) container with a secure screw-top cap is recommended. Metal containers should be
avoided as acids can corrode them.

e The container must be in good condition, with no leaks or cracks.

Step 3: Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "2-(4-Hydroxyphenyl)propionic acid"

The specific hazards (e.g., "Corrosive," "Irritant”)

The date when waste was first added to the container.

The name and contact information of the generating researcher or lab.

Step 4: Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within or near
the laboratory where it is generated.

o Ensure the storage area is away from drains and sources of ignition.

e Provide secondary containment (such as a larger, chemically resistant tub) to contain any
potential leaks or spills.
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o Keep the waste container securely closed at all times, except when adding waste.

Step 5: Disposal

Disposal procedures depend on the waste characterization performed in Step 1.

o If characterized as hazardous waste (e.g., pH < 2): The waste must be disposed of through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor. Do not pour hazardous chemical waste down the drain.[3]

« If not characterized as hazardous waste: While it may not meet the legal definition of
hazardous waste, it is still best practice to dispose of it via the institutional EHS office due to
its irritant properties. Sewer disposal is generally not recommended for organic acids without
neutralization and approval from local authorities.

Accidental Spills

In the event of a spill:

Evacuate the immediate area if necessary.

» Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth.[3]

» Carefully sweep or scoop the absorbed material into a suitable container for disposal.[3]
¢ Avoid creating dust.
o Clean the spill area thoroughly.

o Label the spill cleanup waste as hazardous and dispose of it according to the procedures
outlined above.

Below is a decision-making workflow for the proper disposal of 2-(4-Hydroxyphenyl)propionic
acid.
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Disposal Decision Workflow for 2-(4-Hydroxyphenyl)propionic Acid
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- Date
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Caption: Disposal decision workflow for 2-(4-Hydroxyphenyl)propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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